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Compound Focus: Griseofulvin-13C,d3
Cat. No.: S12890075

To plan an isotopic enrichment strategy, understanding the compound's structure and biosynthesis is crucial.

The table below summarizes key information about griseofulvin from the search results.

Property Description

Molecular Formula C17H17CIOs [1] [2] [3]

Chemical Structure A chlorine-containing spirocyclic compound with a benzophenone backbone
and multiple methoxy groups [1] [2].

Producing Primarily Penicillium species (e.g., P. griseofulvum, P. aethiopicum), and other
Organisms ascomycetes like Xylaria flabelliformis [1] [3].

Biosynthetic Class Fungal polyketide [1].

Key Biosynthetic Derived from one acetyl-CoA and three malonyl-CoA units, forming a 6-
Precursor methylsalicylic acid (6-MSA) intermediate [1].

Biosynthetic Gene The gsf cluster (e.g., gsfA, gsfI, gsfB, gsfC, etc.) in P. aethiopicum [1].
Cluster

This biosynthetic pathway suggests that using 1-3C-acetate or U-'3C-glucose in the culture medium of

producing fungi would lead to specific or uniform '3C-labeling in the griseofulvin molecule [1].
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A Methodology for Stable Isotope-Assisted
Metabolomics

Although not specific to griseofulvin, the MetExtract II software suite offers a powerful and validated
general methodology for detecting and analyzing isotopically labeled metabolites, which is directly
applicable to your goal. The workflow for its "AllExtract" module (M1), which is designed for untargeted

detection of all metabolites in a biological system using uniform labeling, can be visualized as follows:

Start: Prepare Sample
(Mix native and U-13C-labeled biological material)

'

E‘Step 1: LC-HRMS Analysis)

:

Step 2: Scan-wise Pair Detection
Find M (native) and M’ (labeled) ion pairs

'

Step 3: Apply Filters
- Intensity threshold
- User-defined M:M' ratio
- Isotopologue pattern matching

Step 4. Chrom. Peak Picking
& Data Matrix Export

Result: List of detected
native/labeled metabolite pairs

Click to download full resolution via product page
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Experimental workflow for detecting labeled metabolites using MetExtract I, based on [4].

This methodology is detailed because it provides a robust framework for data processing and analysis,

which is a critical part of any isotopic enrichment experiment. The software can be applied to study

griseofulvin biosynthesis or its metabolic fate.

Suggested Experimental Pathways

Based on the available information, here are two potential approaches you could take to create labeled

griseofulvin:

Biosynthetic Labeling in Fungal Cultures: This is the most direct method inferred from the literature
[1]. You would ferment a griseofulvin-producing fungus (e.g., a Penicillium strain) in a medium

containing a stable isotope source, such as:

o U-**C-Glucose: To achieve uniform 3C labeling throughout the griseofulvin molecule.

o 1-3C-Sodium Acetate: To label specific carbon positions based on the polyketide assembly
pathway. The resulting labeled griseofulvin would then be extracted and purified from the
culture.

Isotopic Engineering via Chemical Synthesis: The patent on "Molecular Isotopic Engineering" [5]
suggests a complementary approach. This involves designing the synthesis of griseofulvin (or a key
intermediate) using reactants of a predefined isotopic compeosition. This method offers precise

control over the position and type of isotope incorporated but may be more complex synthetically.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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